![molecular formula C11H12N2O4S2 B7558372 2-[Methyl-[(2-methyl-1,3-benzothiazol-6-yl)sulfonyl]amino]acetic acid](/img/structure/B7558372.png)
2-[Methyl-[(2-methyl-1,3-benzothiazol-6-yl)sulfonyl]amino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[Methyl-[(2-methyl-1,3-benzothiazol-6-yl)sulfonyl]amino]acetic acid is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly referred to as MBSA and has been used in scientific research for several years. This compound has gained attention due to its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of MBSA is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes such as carbonic anhydrase and proteases. MBSA has also been shown to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
MBSA has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. MBSA has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, MBSA has been shown to have potential therapeutic effects in neurological disorders by inhibiting the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
One advantage of using MBSA in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a promising compound for further research. However, one limitation of using MBSA in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of MBSA.
Future Directions
There are several future directions for the research of MBSA. One potential direction is to study its potential therapeutic effects in neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the optimal dosage and potential side effects of MBSA. Furthermore, the development of new derivatives of MBSA may lead to compounds with improved therapeutic properties.
Synthesis Methods
The synthesis method of MBSA involves the reaction of 2-methyl-1,3-benzothiazole-6-sulfonyl chloride with glycine methyl ester hydrochloride in the presence of an organic base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane, and the product is obtained after purification using column chromatography.
Scientific Research Applications
MBSA has been used in scientific research for several years due to its potential therapeutic applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. MBSA has also been shown to have potential therapeutic effects in neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-[methyl-[(2-methyl-1,3-benzothiazol-6-yl)sulfonyl]amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O4S2/c1-7-12-9-4-3-8(5-10(9)18-7)19(16,17)13(2)6-11(14)15/h3-5H,6H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVDCKOOLYADNET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)N(C)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.